N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-cyanobenzamide

• IUPAC Name: 3-cyano-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]benzamide
• InChI: InChI=1S/C18H14N2OS2/c19-12-13-3-1-4-14(11-13)18(21)20-9-8-15-6-7-17(23-15)16-5-2-10-22-16/h1-7,10-11H,8-9H2,(H,20,21)
• InChI Key: WKTIYUHKZZAYHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NCCC2=CC=C(S2)C3=CC=CS3)C#N
• Molecular Formula: C18H14N2OS2
• Molecular Weight: 338.5 g/mol

Description

2,2’-Bithiophene is an organic compound and is the most common of the three isomers with formula (C4H3S)2. It is a colorless solid, although commercial samples are often greenish. The compound is typically prepared by cross-coupling starting from 2-halothiophenes.

Synthesis Analysis

2,2’-Bithiophene and thieno[3,2-b]thiophene were polymerized separately with bis(2,3-dialkylthienyl)benzo[1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymer PBDTT-2T and PBDTT-TT.

Molecular Structure Analysis

The molecular structure of 2,2’-bithiophene has been determined through various spectral analyses. The two rings in 2,2’-bithiophene are coplanar.

Chemical Reactions Analysis

Bithiophene derivatives, such as bromo- and iodobithiophene, 5-trialkylstannyl-2,2’-bithiophene, 5-ethynyl-2,2’-bithiophene, 2,2’-bithiophene-5-boronic acid and its esters, and (2,2’-bithiophen-5-yl)magnesium bromide, are frequently used.

Physical And Chemical Properties Analysis

2,2’-Bithiophene has a molar mass of 166.26 g/mol. It has a melting point of 31.1 °C and a boiling point of 260 °C.

Scientific Research Applications

Organic Electronics and Semiconductors

The conjugated structure of N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-3-cyanobenzamide makes it suitable for organic electronics. Researchers have explored its use in organic field-effect transistors (OFETs), organic light-emitting diodes (OLEDs), and solar cells. .

n-Type Semiconducting Polymers

As an n-type semiconductor, this compound can serve as an electron-transport material. .

Photovoltaics and Solar Cells

N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-3-cyanobenzamide may find applications in organic solar cells (OSCs). Its absorption properties, energy levels, and charge mobility influence its performance in photovoltaic devices. .

Catalysis and Homogeneous Reactions

The bithiophene motif within this compound can act as a catalyst or participate in catalytic reactions. Researchers have explored its use in high-pressure activated reactions, coupling reactions, and cycloadditions. .

Materials Science and Optoelectronics

The combination of cyanobenzamide and bithiophene motifs opens avenues for materials science. Researchers have synthesized derivatives with one, two, or six bithiophenyl moieties. .

Mechanism of Action

Target of Action

The primary target of N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-3-cyanobenzamide is related to its role as a hole transport material (HTM) in perovskite solar cells (PSCs) . The compound is based on the 2,2’-bithiophene core , which is known for its excellent charge mobility and stability .

Mode of Action

The compound interacts with its targets by facilitating the transport of holes (positive charges) in PSCs . This is achieved through its unique electronic, photophysical, and photovoltaic properties . The compound’s structure, particularly the 2,2’-bithiophene core, allows for efficient charge transport, which is crucial for the performance of PSCs .

Biochemical Pathways

Its function is more related to the physics of charge transport in electronic devices .

Pharmacokinetics

Instead, properties like electronic conductivity, band gap, and charge mobility are more relevant .

Result of Action

The result of the compound’s action is an enhancement in the performance of PSCs . It achieves this by lowering the band gap and increasing the maximum wavelength (λ max) compared to the model molecule . This leads to higher power conversion efficiencies (PCEs) in the designed PSCs .

Safety and Hazards

While specific safety data for “N-(2-{[2,2’-bithiophene]-5-yl}ethyl)-3-cyanobenzamide” is not available, it’s important to handle all chemicals with appropriate safety measures. For 2,2’-bithiophene, one should avoid breathing vapors, mist, or gas, and use personal protective equipment.

Future Directions

The future research directions could involve exploring the potential applications of bithiophene-based compounds in various fields such as organic electronics, particularly in dye-sensitized solar cells, and organic field-effect transistors.